Cas no 90918-33-5 (5-(4-Methoxyphenyl)pyrazolidin-3-one)
5-(4-Methoxyphenyl)pyrazolidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Methoxyphenyl)pyrazolidin-3-one
- 90918-33-5
- AM807357
- CS-0319134
- AKOS016000164
- VS-11797
- 3-para-Methoxylphenyl-5-pyrazolidone
- STL259875
- BBL033085
-
- Inchi: 1S/C10H12N2O2/c1-14-8-4-2-7(3-5-8)9-6-10(13)12-11-9/h2-5,9,11H,6H2,1H3,(H,12,13)
- InChI Key: KEZKHFASBRGVMY-UHFFFAOYSA-N
- SMILES: O=C1CC(C2C=CC(=CC=2)OC)NN1
Computed Properties
- Exact Mass: 192.089877630g/mol
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 50.4Ų
5-(4-Methoxyphenyl)pyrazolidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126198-1g |
5-(4-methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 1g |
$309 | 2021-08-05 | |
| Chemenu | CM126198-5g |
5-(4-methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 5g |
$927 | 2021-08-05 | |
| Chemenu | CM126198-1g |
5-(4-methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 1g |
$*** | 2023-05-29 | |
| Alichem | A049005057-1g |
5-(4-Methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 1g |
$351.48 | 2023-08-31 | |
| Alichem | A049005057-5g |
5-(4-Methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 5g |
$1032.57 | 2023-08-31 | |
| Crysdot LLC | CD11019715-1g |
5-(4-Methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 1g |
$328 | 2024-07-19 | |
| Crysdot LLC | CD11019715-5g |
5-(4-Methoxyphenyl)pyrazolidin-3-one |
90918-33-5 | 97% | 5g |
$983 | 2024-07-19 |
5-(4-Methoxyphenyl)pyrazolidin-3-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 5-(4-Methoxyphenyl)pyrazolidin-3-one
5-(4-Methoxyphenyl)pyrazolidin-3-one: A Comprehensive Overview
5-(4-Methoxyphenyl)pyrazolidin-3-one (CAS No. 90918-33-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolidinones, which are known for their diverse biological activities and applications in drug design. The structure of 5-(4-Methoxyphenyl)pyrazolidin-3-one consists of a pyrazolidinone ring fused with a phenyl group substituted with a methoxy group at the para position. This substitution pattern is crucial for its pharmacological properties and has been extensively studied in recent years.
The synthesis of 5-(4-Methoxyphenyl)pyrazolidin-3-one typically involves the condensation of amines with carbonyl compounds, followed by cyclization to form the pyrazolidinone ring. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored the use of microwave-assisted synthesis and green chemistry approaches to optimize the production process, reducing environmental impact while maintaining high yields.
One of the most notable aspects of 5-(4-Methoxyphenyl)pyrazolidin-3-one is its potential as a lead compound in drug discovery. Studies have demonstrated its ability to inhibit various enzymes and pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its anti-tumor activity through the modulation of key signaling pathways like MAPK and NF-kB. Additionally, the compound has shown promising anti-inflammatory properties, making it a candidate for therapeutic interventions in conditions like arthritis and cardiovascular diseases.
The pharmacokinetic profile of 5-(4-Methoxyphenyl)pyrazolidin-3-one is another area that has garnered significant attention. Preclinical studies have revealed moderate bioavailability and favorable distribution characteristics, suggesting that it could be suitable for oral administration. However, further research is needed to fully understand its absorption, metabolism, and excretion profiles in humans. Recent investigations have also focused on improving its pharmacokinetic properties through structural modifications, such as adding lipophilic groups or developing prodrugs.
In terms of applications, 5-(4-Methoxyphenyl)pyrazolidin-3-one has been explored as a potential precursor for more complex molecules with enhanced biological activities. Its versatility as a building block in organic synthesis has led to its use in constructing heterocyclic compounds with diverse functionalities. Moreover, the compound has been employed in combinatorial chemistry approaches to generate libraries of structurally related molecules for high-throughput screening.
Recent breakthroughs in computational chemistry have also played a pivotal role in advancing our understanding of 5-(4-Methoxyphenyl)pyrazolidin-3-one. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic properties and reactivity. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery efforts involving this compound.
Looking ahead, the future of 5-(4-Methoxyphenyl)pyrazolidin-3-one lies in its potential to be developed into a clinically relevant therapeutic agent. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, with particular focus on oncology and inflammatory conditions. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for novel treatments that leverage the unique properties of this compound.
90918-33-5 (5-(4-Methoxyphenyl)pyrazolidin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)